Cas no 122418-69-3 (Dibenzo[b,e][1,4]dioxin,2,7-dibromo-3,8-dichloro-)
122418-69-3 structure
Product Name:Dibenzo[b,e][1,4]dioxin,2,7-dibromo-3,8-dichloro-
CAS No:122418-69-3
MF:C12H4Br2Cl2O2
MW:410.872960090637
CID:164651
PubChem ID:180100
Update Time:2025-04-19
Dibenzo[b,e][1,4]dioxin,2,7-dibromo-3,8-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,e][1,4]dioxin,2,7-dibromo-3,8-dichloro-
- 2,7-dibromo-3,8-dichlorodibenzo-p-dioxin
- ALXACOMVHRTTAU-UHFFFAOYSA-N
- DTXSID70153597
- 2,7-dibromo,3,8-dichloro-dibenzo-dioxin
- 122418-69-3
- 2,7-Dibromo-3,8-dichlorooxanthrene
- Dibenzodioxin, 2,7-dibromo-, 3,8-dichloro-
-
- Inchi: 1S/C12H4Br2Cl2O2/c13-5-1-9-11(3-7(5)15)18-10-2-6(14)8(16)4-12(10)17-9/h1-4H
- InChI Key: ALXACOMVHRTTAU-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Br)Cl)Cl
Computed Properties
- Exact Mass: 407.79552
- Monoisotopic Mass: 407.79551
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 18.5
Experimental Properties
- Density: 2.009
- Boiling Point: 448.1°Cat760mmHg
- Flash Point: 224.8°C
- Refractive Index: 1.683
- PSA: 18.46
Dibenzo[b,e][1,4]dioxin,2,7-dibromo-3,8-dichloro- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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